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These application notes provide a detailed methodology for processing echosounder data from

Satlink buoys using the Tun-AI machine learning pipeline. The protocols outlined below are

designed to facilitate the accurate estimation of tuna biomass, offering valuable insights for

sustainable fisheries management, marine biology research, and potentially novel applications

in marine-derived drug discovery by identifying areas of high biological activity.

Introduction to Satlink Buoys and the Tun-AI
Platform
Satlink buoys are advanced marine instruments equipped with GPS and SIMRAD

echosounders that transmit data via satellite.[1][2] These buoys, often attached to drifting Fish

Aggregating Devices (dFADs), provide real-time information on the biomass present in the

water column beneath them to a depth of approximately 115 meters.[2][3]

Tun-AI is a sophisticated artificial intelligence tool developed by Satlink in partnership with

Komorebi AI.[4] It leverages machine learning models to process the raw echosounder data

from these buoys, integrating it with oceanographic and fishery data to deliver high-accuracy

estimates of tuna biomass.[1][5] This technology is instrumental in enhancing our

understanding of tuna behavior, migratory patterns, and environmental preferences in a cost-

effective manner.[1]
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Data Parameters and Specifications
The data collected by Satlink buoys forms the primary input for the Tun-AI pipeline. The key

parameters are summarized in the table below.
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Parameter Description
Technical
Specifications

Data Source

Acoustic Backscatter

Raw echosounder

signal intensity used

to estimate biomass.

Models like the SLX+

and ISD+ use

SIMRAD

echosounders. The

ISD+ features a dual-

frequency system

(e.g., 38 kHz and 200

kHz) for species

differentiation.[2][6]

Satlink Buoy

Biomass Estimate

Manufacturer's

algorithm-based initial

estimation of biomass

in metric tons.

Data is recorded for

10 vertical layers,

each with a resolution

of 11.2 meters, from a

depth of 3 to 115

meters.[3]

Satlink Buoy

GPS Coordinates
Latitude and longitude

of the buoy's position.

Transmitted

periodically via

satellite.[7]

Satlink Buoy

Timestamp
Date and time of each

data transmission.

Recorded for each

data point.[7]
Satlink Buoy

Oceanographic Data

Environmental data

such as sea surface

temperature, ocean

currents, and

chlorophyll

concentration

(phytoplankton).

Sourced from remote-

sensing platforms and

ocean models like the

Copernicus Marine

Environment

Monitoring Service

(CMEMS).[1][8]

External Databases

FAD Logbook Data

Fishery data including

deployment times of

dFADs and catch data

from fishing events

("sets").

Provided by fishing

fleets.[5][8]
Fishery Records
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Experimental Protocol: The Tun-AI Data Processing
Pipeline
The methodology for processing Satlink buoy data with Tun-AI involves a multi-stage pipeline,

from data acquisition to the final biomass estimation.

Stage 1: Data Acquisition and Merging
Echosounder Data Collection: Raw acoustic backscatter and initial biomass estimates are

collected from active Satlink buoys.[7]

Fishery Data Integration: FAD logbook data, containing information on buoy deployment and

fishing set events (with corresponding catch tonnage), are compiled.[8]

Oceanographic Data Retrieval: Relevant oceanographic data for the time and location of

each buoy transmission is sourced from databases like CMEMS.[8]

Data Merging: The echosounder data, fishery data, and oceanographic data are merged into

a unified dataset, linking each buoy transmission with its corresponding environmental

context and any associated fishing events.[5]

Stage 2: Data Preprocessing and Feature Engineering
Temporal Windowing: To capture the daily spatio-temporal patterns of tuna schools, a 3-day

window of echosounder data is used for each prediction.[7][9]

Feature Creation: Position-derived features (e.g., buoy drift speed and direction) and time-

derived features (e.g., time of day) are engineered from the GPS and timestamp data.[9]

Data Labeling: For model training, the merged data is labeled. "Positive cases" are derived

from fishing sets where the catch data provides a ground-truthed biomass. "Negative cases"

are typically defined from the period immediately following a new buoy deployment, where it

is assumed no significant tuna aggregation has yet formed.[7]

Stage 3: Machine Learning Model Training and
Prediction
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Model Selection: Various machine learning models are evaluated, with Gradient Boosting

models often demonstrating the best performance for biomass estimation.[9]

Model Training: The preprocessed and labeled dataset is used to train the machine learning

models. The models learn the complex relationships between the echosounder signals,

oceanographic conditions, and the actual presence and quantity of tuna.[5]

Biomass Prediction: Once trained, the Tun-AI pipeline can be used to predict tuna biomass

for new, unlabeled buoy data at various levels, including:

Binary Classification: Presence or absence of tuna (e.g., above or below a 10-ton

threshold).[4]

Regression: A direct estimation of the tuna biomass in metric tons.[9]

Performance and Accuracy
The Tun-AI pipeline has been rigorously tested and validated against real-world catch data.

The performance metrics are summarized below.

Performance Metric Value Description

Binary Classification Accuracy > 92%

Accuracy in distinguishing

between the presence and

absence of tuna aggregations

(using a 10-ton threshold).[1]

[4]

Regression Relative Error

(SMAPE)
29.5%

Symmetric Mean Absolute

Percentage Error when directly

estimating tuna biomass.[9]

Regression Mean Absolute

Error (MAE)
21.6 tons

Mean Absolute Error in the

direct estimation of tuna

biomass.[9]
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Caption: The overall workflow for processing Satlink buoy data with Tun-AI.
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Caption: Key data categories influencing the Tun-AI biomass prediction model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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